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Compound of Interest

Compound Name: 3,3-Dimethylmorpholine

Cat. No.: B1315856

An In-depth Technical Guide to the Safety Data of 3,3-Dimethylmorpholine

This guide provides a comprehensive overview of the safety data for 3,3-Dimethylmorpholine,
intended for researchers, scientists, and professionals in drug development. The information is
compiled from various safety data sheets and chemical databases.

Chemical Identification

Identifier Value

IUPAC Name 3,3-dimethylmorpholine[1]

CAS Number 59229-63-9[1][2][3][4][5]

Molecular Formula C6H13NO[1][2][3][5]

Molecular Weight 115.17 g/mol [1][3]

InChl Key HEYGLTRAXBZNAD-UHFFFAOYSA-N[1]

3,3-Dimethyl-morpholine, Morpholine, 3,3-

Synonyms
ynony dimethyl-[1][2]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 3,3-
Dimethylmorpholine.
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Property Value Source
Physical Form Colorless to Yellow Liquid

Boiling Point 143-144 °C [2]
Density 0.873 g/cm? [3]
Refractive Index 1.4472 (at 20°C, 589.3 nm) [2]

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) classification for 3,3-Dimethylmorpholine can vary
slightly between suppliers. The following table presents a summary of the classifications found.

Source

Pictograms

Signal Word

Hazard Statements

PubChem

Corrosive, Irritant Danger

H315: Causes skin
irritationH318: Causes
serious eye
damageH335: May
cause respiratory

irritation[1]

Sigma-Aldrich

GHSO07 (Exclamation

Warning

H317: May cause an
allergic skin
reactionH319: Causes

serious eye irritation

BLD Pharm

Not specified Danger

Not specified

Hazard and Precautionary Statement Summary:
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Category Statements

H315: Causes skin irritation[1]H317: May cause

an allergic skin reactionH318: Causes serious
Hazard Statements .

eye damage[1]H319: Causes serious eye

irritationH335: May cause respiratory irritation[1]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.P264: Wash
skin thoroughly after handling.P271: Use only
outdoors or in a well-ventilated area.P280: Wear
protective gloves/eye protection/face
protection.P302+P352: IF ON SKIN: Wash with
plenty of soap and water.P304+P340: IF
INHALED: Remove person to fresh air and keep
Precautionary Statements comfortable for breathing.P305+P351+P338: IF
IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.P312:
Call a POISON CENTER or doctor if you feel
unwell.P403+P233: Store in a well-ventilated
place. Keep container tightly closed.P405: Store
locked up.P501: Dispose of contents/container

in accordance with local regulations.

Experimental Protocols

Detailed experimental protocols for the determination of all safety data for 3,3-
Dimethylmorpholine are not publicly available. However, the methodologies for assessing
chemical hazards are generally standardized. For instance, acute toxicity studies, which would
determine values like LD50 (Lethal Dose, 50%), are typically conducted following OECD
(Organisation for Economic Co-operation and Development) guidelines, such as OECD
Guideline 401 (Acute Oral Toxicity), 402 (Acute Dermal Toxicity), and 403 (Acute Inhalation
Toxicity). Skin and eye irritation studies generally follow OECD Guidelines 404 and 405,
respectively.

Toxicological Information
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Specific quantitative toxicological data, such as LD50 or LC50 values, for 3,3-
Dimethylmorpholine were not available in the searched resources. For context, data for the
related compound Morpholine indicates an oral LD50 of 1050 mg/kg in rats and a dermal LD50
of 505 mg/kg in rabbits.[6] The related compound cis-2,6-Dimethylmorpholine is classified as
Category 4 for both acute oral and dermal toxicity.[7] This information should be used for
general awareness of potential hazards, as the toxicological properties of 3,3-
Dimethylmorpholine may differ.

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of 3,3-
Dimethylmorpholine and ensuring laboratory safety.

Aspect Recommendation

Store in a freezer, under -20°C, in a dark place,
and under an inert atmosphere.[4] Some

Storage suppliers suggest room temperature storage.[3]
It is advisable to follow the specific storage

instructions provided by the supplier.

Use in a well-ventilated area.[8] Avoid all
personal contact, including inhalation.[8] Wear

Handling protective clothing, gloves, and eye/face
protection.[8] Wash hands thoroughly after
handling.[8]

Incompatibilities Acids.[9]

Visualization of Safety Procedures

The following diagram illustrates the logical workflow for handling 3,3-Dimethylmorpholine
based on its primary hazards.

Caption: Hazard and Precaution Workflow for 3,3-Dimethylmorpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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